Cas no 24590-49-6 (1,2-Propanediol,2-methanesulfonate)

• Product Name: 1,2-Propanediol,2-methanesulfonate
• CAS No: 24590-49-6
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• CID: 266557
• PubChem ID: 135730
• Update Time: 2025-04-19

1,2-Propanediol,2-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,2-methanesulfonate
• 1-hydroxypropan-2-yl methanesulfonate
• 1,2-Propanediol 2-methanesulfonate
• SCHEMBL5049326
• 61V6DEF36N
• 1,2-Propanediol, 2-methanesulfonate
• Q27263379
• DTXSID10947477
• 24590-49-6
• UNII-61V6DEF36N

• Inchi： 1S/C4H10O4S/c1-4(3-5)8-9(2,6)7/h4-5H,3H2,1-2H3
• InChI Key： AHTOKBNEPGPRHL-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)CO

Computed Properties

• Exact Mass: 154.03
• Monoisotopic Mass: 154.029979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72
• XLogP3: -0.6

Experimental Properties

• Density: 1.286
• Boiling Point: 308.9°Cat760mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.456
• PSA: 63.6